N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H7Cl2N3O3S3/c17-13-5-9(14(18)27-13)10-6-25-16(19-10)20-15(22)12-4-7-3-8(21(23)24)1-2-11(7)26-12/h1-6H,(H,19,20,22)
• InChI Key: GOSURSSXWVAGGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C=C(S2)C(=O)NC3=NC(=CS3)C4=C(SC(=C4)Cl)Cl
• Molecular Formula: C16H7Cl2N3O3S3
• Molecular Weight: 456.3 g/mol

Description

This compound seems to be a complex organic molecule that likely contains a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom), a thiazole ring (a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom), and a benzothiophene ring (a fused ring system consisting of a benzene ring and a thiophene ring). It also appears to have nitro and carboxamide functional groups.

Molecular Structure Analysis

The molecular structure of a related compound was characterized using different spectroscopic methods, including IR, 1H-NMR, 13C-NMR, DEPT-135, and mass spectrometry analysis (MS).

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various spectroscopic techniques. For a related compound, IR, 1H-NMR, 13C-NMR, and mass spectrometry were used.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antitumor Agents : Research has been conducted on the synthesis of benzothiazole derivatives with potent antitumor properties. For example, a study synthesized a biologically stable derivative without a nitro group, exhibiting significant in vivo inhibitory effects on tumor growth (Yoshida et al., 2005).

• Diuretic Activity : Biphenyl benzothiazole-2-carboxamide derivatives were synthesized and screened for diuretic activity, with some compounds showing promising results (Yar & Ansari, 2009).

Novel Compounds and Their Applications

• Heterocyclic Synthesis : The research includes the synthesis of novel heterocyclic compounds, such as [1]benzothieno[2,3-c]quinolines, demonstrating the versatility of related compounds in creating new molecular structures with potential pharmacological activities (McKenney & Castle, 1987).

• Antibiotic and Antibacterial Drugs : There's an ongoing interest in synthesizing new antibiotic and antibacterial drugs from thiophene-2-carboxamide derivatives, underlining the importance of these compounds in developing treatments against microbial infections (Ahmed, 2007).

• Coordination Networks and NLO Properties : The synthesis of coordination networks using tetrazolate-yl acylamide tectons and their structural and non-linear optical (NLO) properties have been explored, showing the potential of these compounds in materials science (Liao et al., 2013).